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Compound of Interest

Compound Name: 4-Butoxy-3-ethoxybenzaldehyde

Cat. No.: B1270981

Technical Guide: 4-Butoxy-3-
ethoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Butoxy-3-ethoxybenzaldehyde,
including its chemical properties, potential applications, and a generalized synthesis protocol.
The information is intended for researchers, scientists, and professionals in drug development
and chemical synthesis.

Core Chemical Data

The fundamental chemical and physical properties of 4-Butoxy-3-ethoxybenzaldehyde are
summarized below.

Property Value

CAS Number 93567-90-9

Molecular Formula C13H1803

Molecular Weight 222.29 g/mol

Canonical SMILES CCCCOC1=C(C=C(C=C1)C=0)0CC
INChl Key GVCSYUPPGUVAPK-UHFFFAOYSA-N
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Synthesis and Reactions

While specific, detailed experimental protocols for the synthesis of 4-Butoxy-3-
ethoxybenzaldehyde are not extensively documented in publicly available literature, a
plausible synthetic route can be derived from general organic chemistry principles for the
preparation of analogous alkoxy-substituted benzaldehydes. A common method involves the
Williamson ether synthesis to introduce the alkoxy groups onto a dihydroxybenzaldehyde

precursor.

A potential synthetic pathway is outlined below:

+ Ethylating Agent + Butylating Agent
3,4-Dihydroxybenzaldehyde |7 (e.g., Ethyl iodide) 3-Ethoxy-4-hydroxybenzaldehyde |7 (e.g., Butyl bromide) 4-Butoxy-3-ethoxybenzaldehyde
+ Base + Base

Click to download full resolution via product page

Figure 1: Proposed synthesis pathway for 4-Butoxy-3-ethoxybenzaldehyde.

Generalized Experimental Protocol for Synthesis

The following is a generalized procedure for the synthesis of 4-Butoxy-3-
ethoxybenzaldehyde based on the Williamson ether synthesis.

o Ethoxylation of 3,4-Dihydroxybenzaldehyde:

o Dissolve 3,4-dihydroxybenzaldehyde in a suitable polar aprotic solvent (e.g., DMF or
acetone).

o Add a slight molar excess of a suitable base (e.g., potassium carbonate) to the solution.

o Slowly add one molar equivalent of an ethylating agent (e.g., ethyl iodide or diethyl sulfate)
to the reaction mixture.

o Heat the mixture and stir for several hours until the reaction is complete, monitoring by
thin-layer chromatography (TLC).
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o Upon completion, cool the reaction mixture, filter to remove the inorganic salts, and
remove the solvent under reduced pressure.

o Purify the resulting 3-ethoxy-4-hydroxybenzaldehyde intermediate, typically by column
chromatography or recrystallization.

o Butoxylation of 3-Ethoxy-4-hydroxybenzaldehyde:
o Dissolve the purified 3-ethoxy-4-hydroxybenzaldehyde in a suitable polar aprotic solvent.
o Add a molar excess of a base (e.g., potassium carbonate).
o Add one molar equivalent of a butylating agent (e.g., butyl bromide or butyl iodide).
o Heat the mixture and stir until the reaction is complete, as monitored by TLC.

o Work up the reaction mixture as described in the previous step to isolate the crude
product.

o Purify the crude 4-Butoxy-3-ethoxybenzaldehyde by column chromatography or
recrystallization to yield the final product.

Potential Applications

Based on available patent literature, 4-Butoxy-3-ethoxybenzaldehyde has been identified as
a useful intermediate in the synthesis of more complex molecules with specific industrial
applications.

Agrochemicals

A key application of 4-Butoxy-3-ethoxybenzaldehyde is in the preparation of Schiff base
carbamates. These compounds have been investigated for their potential as parasiticides, with
activity against insects, fungi, and nematodes. The synthesis involves the reaction of 4-
Butoxy-3-ethoxybenzaldehyde with an appropriate aminophenol to form a Schiff base, which
is subsequently reacted with an isocyanate.[1]
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Figure 2: Reaction scheme for the formation of Schiff base carbamates.

Polymer Chemistry

4-Butoxy-3-ethoxybenzaldehyde has also been cited as a potential internal electron donor for
catalysts used in the production of high-density polyethylene (HDPE). In this context, it would
serve to control the stereochemistry and morphology of the resulting polymer.

Biological Signhaling Pathways

There is currently no publicly available research detailing the specific biological signaling
pathways in which 4-Butoxy-3-ethoxybenzaldehyde may be involved. Its primary
documented utility is as a chemical intermediate rather than a biologically active agent itself.
Further research would be required to elucidate any potential interactions with biological
systems.

Safety and Handling

Information on the specific toxicity and hazards of 4-Butoxy-3-ethoxybenzaldehyde is limited.
As with any chemical compound, it should be handled with appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat. Work should be conducted
in a well-ventilated area or a fume hood. For detailed safety information, refer to the Safety
Data Sheet (SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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